6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O2/c1-21-12-5-3-11(4-6-12)17-15(20)13-9-19-8-10(16)2-7-14(19)18-13/h2-9H,1H3,(H,17,20)
• InChI Key: YVEZTZHMLORWPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CN3C=C(C=CC3=N2)Cl
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol

Description

6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide, also known as Cmpd-1, is a small molecule inhibitor that targets the protein kinase CK2. CK2 is a serine/threonine kinase that is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair. CK2 is overexpressed in many types of cancer, making it an attractive target for cancer therapy.

Mechanism of Action

6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide targets CK2, a protein kinase that is overexpressed in many types of cancer. CK2 is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair. 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide inhibits CK2 by binding to the ATP-binding site of the enzyme, preventing the transfer of phosphate groups to its substrates. This leads to the inhibition of CK2-dependent signaling pathways, resulting in the inhibition of cancer cell growth and survival.
Biochemical and Physiological Effects:
6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide has been shown to have various biochemical and physiological effects. It inhibits the phosphorylation of CK2 substrates such as Akt and NF-κB, leading to the inhibition of downstream signaling pathways. 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide also induces apoptosis in cancer cells by activating caspase-3 and PARP cleavage. In addition, 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified. It has been extensively studied for its potential as an anti-cancer drug, making it an attractive target for cancer research. However, there are also some limitations to using 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide in lab experiments. It has low solubility in water, which can affect its bioavailability and efficacy. In addition, 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide can also inhibit other protein kinases besides CK2, leading to off-target effects.

Future Directions

For the study of 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide include the development of more potent and selective CK2 inhibitors, the study of its combination with other chemotherapeutic agents, and the study of its role in other diseases.

Synthesis Methods

The synthesis of 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide was first reported by Cozza et al. in 2010. The synthesis involves the reaction of 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid with 4-methoxyaniline in the presence of coupling reagents such as EDC and HOBt. The resulting intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with the amine to yield 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide.

Scientific Research Applications

6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide has been extensively studied for its potential as an anti-cancer drug. It has been shown to inhibit the growth of various cancer cell lines such as breast cancer, prostate cancer, and leukemia. 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition to its anti-cancer properties, 6-chloro-N-(4-methoxyphenyl)imidazo[1,2-a]pyridine-2-carboxamide has also been studied for its potential as a therapeutic agent for other diseases such as inflammation and viral infections.